Cas no 916172-46-8 (Benzoic acid, 3-(1H-pyrrolo[2,3-b]pyridin-4-yl)-, ethyl ester)

• Product Name: Benzoic acid, 3-(1H-pyrrolo[2,3-b]pyridin-4-yl)-, ethyl ester
• CAS No: 916172-46-8
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 1965046
• PubChem ID: 11999611
• Update Time: 2025-04-21

Benzoic acid, 3-(1H-pyrrolo[2,3-b]pyridin-4-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(1H-pyrrolo[2,3-b]pyridin-4-yl)-, ethyl ester
• 3-(1H-pyrrolo[2,3-b]pyridin-4-yl)-benzoic acid ethyl ester
• 916172-46-8
• SCHEMBL1717371
• DB-314408

• Inchi： 1S/C16H14N2O2/c1-2-20-16(19)12-5-3-4-11(10-12)13-6-8-17-15-14(13)7-9-18-15/h3-10H,2H2,1H3,(H,17,18)
• InChI Key： KOEHWXVSTWMLMK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(=C1)C1C=CN=C2C=1C=CN2)=O

Computed Properties

• Exact Mass: 266.105527694Da
• Monoisotopic Mass: 266.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55Ų